3,5-Dibromo-4-hydroxybenzoic acid

Description

3,5-Dibromo-4-hydroxybenzoic acid is a monohydroxybenzoic acid with bromo substituents at the C-3 and C-5 positions of the benzene ring . It is also known as 4-carboxy-2,6-dibromophenol . The compound is related to benzoate and 2,6-dibromophenol and can be synthesized from p-salicylic acid . 3,5-Dibromo-4-hydroxybenzoic acid is used as an intermediate in the preparation of benzbromarone, a uricosuric agent prescribed for the treatment of gout and hyperuricemia . It appears as a white to off-white solid .

Chemically, 3,5-Dibromo-4-hydroxybenzoic acid has a molecular formula of C7H4Br2O3 and a molecular weight of 295.913 g/mol . It has a melting point between 271-274 °C . The compound is slightly soluble in methanol and sparingly soluble in DMSO . It poses potential hazards, causing skin and serious eye irritation, and may cause respiratory irritation . Appropriate safety measures, including protective clothing and adequate ventilation, are necessary when handling it .

One similar compound is 3,5-dibromo-4-hydroxybenzoate, which is a conjugate base of 3,5-dibromo-4-hydroxybenzoic acid . Another related compound is Bromoxynil, as 3,5-dibromo-4-hydroxybenzoic acid is known to be an environmental transformation product of Bromoxynil .

• CAS No.: 3337-62-0
• Product Name: 3,5-Dibromo-4-hydroxybenzoic acid
• Molecular Formula: C7H4Br2O3
• Molecular Weight: 295.91 g/mol
• IUPAC Name: 3,5-dibromo-4-hydroxybenzoic acid
• Standard InChI: InChI=1S/C7H4Br2O3/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2,10H,(H,11,12)
• Standard InChIKey: PHWAJJWKNLWZGJ-UHFFFAOYSA-N
• SMILES: C1=C(C=C(C(=C1Br)O)Br)C(=O)O
• Canonical SMILES: C1=C(C=C(C(=C1Br)O)Br)C(=O)O
• Appearance: White Solid
• Purity: > 95%
• Synonyms: Dibromohydroxy Benzoic Acid; 3,5-dibromo-4-hydroxy-benzoicaci; Benzoic acid, 3,5-dibromo-4-hydroxy-; Bromoxynilbenzoic Acid; NSC 21184
• PubChem Compound: 76857
• Last Modified: Aug 15 2023